Cas no 887570-08-3 (3,4-Diiodo-6-methoxy (1H)indazole)

• Product name: 3,4-Diiodo-6-methoxy (1H)indazole
• CAS No: 887570-08-3
• MF: C₈H₆I₂N₂O
• MW: 399.954986095428
• CID: 3152773
• PubChem ID: 24728563

3,4-Diiodo-6-methoxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3,4-Diiodo-6-methoxy (1H)indazole
• DB-182997
• 3,4-diiodo-6-methoxy-2H-indazole
• 887570-08-3
• 3,4-Diiodo-6-methoxy(1h)indazole
• 3,4-Diiodo-6-methoxy-1H-indazole

• Inchi： InChI=1S/C8H6I2N2O/c1-13-4-2-5(9)7-6(3-4)11-12-8(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： PZWDBSYCOYRPRG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 399.85696Da
• Monoisotopic Mass: 399.85696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.9Ų